5-[1-(Methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine

• Molecular Formula: C9H11F3N2OS
• Molecular Weight: 252.26 g/mol
• IUPAC Name: imino-methyl-oxo-[1-[6-(trifluoromethyl)pyridin-3-yl]ethyl]-λ6-sulfane
• InChI: InChI=1S/C9H11F3N2OS/c1-6(16(2,13)15)7-3-4-8(14-5-7)9(10,11)12/h3-6,13H,1-2H3
• InChI Key: SDEFOCWEOKCRJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)C(F)(F)F)S(=N)(=O)C

Description

5-[1-(Methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C9H11F3N2OS and its molecular weight is 252.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl(oxido){1-[6-(trifluoromethyl)pyridin-3-yl]ethyl}-λ4-sulfanylidenecyanamide (5 g, 18 mmol) in CH2Cl2 (300 mL) at 0° C. was added trifluoroacetic anhydride (7.5 mL, 54 mmol). The mixture was allowed to react at 25° C. until the starting material was fully consumed. The reaction mixture was concentrated in vacuo, dissolved in methanol (125 mL) and treated with potassium carbonate (12.5 g, 90 mmol). The mixture was allowed to stir at 25° C. until the starting material was consumed. The crude reaction mixture was filtered, concentrated and purified by chromatography (acetone-hexanes) to furnish 5-[1-(methylsulfonimidoyl)ethyl]-2-(trifluoromethyl)pyridine as a white solid (3.5 g, 77%): ESIMS m/z 253 ([M+H]+).